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Compound of Interest

Compound Name: Tetramethylammonium bromide

Cat. No.: B1201502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetramethylammonium bromide (TMAB) is a quaternary ammonium salt with a wide range of

applications in scientific research and industry. It serves as a phase transfer catalyst, an

electrolyte in electrochemical studies, and a reagent in biochemical protocols.[1] For drug

development professionals, its action as a ganglionic stimulant, by interacting with nicotinic

acetylcholine receptors, is of particular interest.[1][2] This guide provides a comprehensive

overview of the physical properties of Tetramethylammonium bromide, detailed experimental

protocols for their determination, and visualizations of relevant biological pathways and

experimental workflows.

Core Physical and Chemical Properties
A summary of the key physical and chemical properties of Tetramethylammonium bromide is

presented in Table 1.
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Property Value Reference

Chemical Formula C4H12BrN [1]

Molecular Weight 154.05 g/mol [1][3]

Appearance White crystalline powder [1][3]

Melting Point ≥300 °C [1][4][5]

Boiling Point >360 °C [4]

Density 1.56 g/cm³ [4][6]

Solubility

Water
Soluble[4][7] (55 g/100 g at

20°C)[8]

Ethanol Sparingly soluble[8]

Methanol 4.32 g/100 g at 25°C[8]

Acetonitrile 0.22 g/100 g at 25°C[8]

Chloroform
Soluble[7] (0.0057 g/100 g at

25°C)[8]

Acetone Soluble[7]

Diethyl Ether Insoluble[4][8]

Crystal Structure Tetragonal [3]

Space Group P 4/nmm :2

Lattice Constants
a = 7.6590 Å, b = 7.6590 Å, c

= 5.4566 Å

α = 90.00°, β = 90.00°, γ =

90.00°

Experimental Protocols
Determination of Melting Point
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Methodology: Capillary melting point determination using a Mel-Temp apparatus.[6][7][9]

Procedure:

Sample Preparation: A small amount of dry Tetramethylammonium bromide powder is

finely ground and packed into a capillary tube to a height of 2-3 mm. The tube is then tapped

gently to ensure the sample is compact at the bottom.[7]

Apparatus Setup: The capillary tube is placed in the heating block of the Mel-Temp

apparatus.

Heating: The sample is heated rapidly to a temperature approximately 20°C below the

expected melting point (around 280°C). The heating rate is then reduced to 1-2°C per minute

to allow for accurate observation.

Observation: The temperature at which the first droplet of liquid appears is recorded as the

onset of melting. The temperature at which the entire sample becomes a clear liquid is

recorded as the completion of melting. The melting point is reported as a range.

Safety Precautions: Due to the high melting point, appropriate personal protective

equipment, including heat-resistant gloves, should be worn. The apparatus should be

allowed to cool completely before handling.

Determination of Solubility
Methodology: Gravimetric determination of solubility in various solvents at a controlled

temperature.[10][11][12]

Procedure:

Equilibrium Saturation: A supersaturated solution of Tetramethylammonium bromide is

prepared by adding an excess amount of the solid to a known volume of the solvent in a

sealed container.

Temperature Control: The container is placed in a temperature-controlled water bath or

incubator and agitated for an extended period (e.g., 24-48 hours) to ensure equilibrium is

reached.
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Phase Separation: Once equilibrium is established, the undissolved solid is separated from

the saturated solution by filtration or centrifugation.

Solvent Evaporation: A known volume of the clear, saturated solution is carefully transferred

to a pre-weighed container.

Mass Determination: The solvent is evaporated under controlled conditions (e.g., in a

vacuum oven) until a constant weight of the dissolved solid is obtained.

Calculation: The solubility is calculated as the mass of the dissolved solid per 100 g of the

solvent.

Determination of Crystal Structure
Methodology: Single-crystal X-ray diffraction.[13][14][15][16]

Procedure:

Crystal Growth: A high-quality single crystal of Tetramethylammonium bromide is grown by

slow evaporation of a saturated solution in a suitable solvent (e.g., a mixture of methanol and

acetone).[17]

Crystal Mounting: A suitable crystal (typically 0.1-0.3 mm in each dimension) is selected

under a microscope and mounted on a goniometer head.

Data Collection: The mounted crystal is placed in an X-ray diffractometer. A beam of

monochromatic X-rays is directed at the crystal, and the resulting diffraction pattern is

recorded on a detector as the crystal is rotated.

Structure Solution and Refinement: The diffraction data is processed to determine the unit

cell dimensions and space group. The positions of the atoms within the crystal lattice are

determined by solving the phase problem and refined to obtain a final, accurate crystal

structure.

Signaling Pathway and Experimental Workflow
Visualizations
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Ganglionic Stimulation Signaling Pathway
Tetramethylammonium bromide acts as a stimulant at autonomic ganglia by functioning as

an agonist at nicotinic acetylcholine receptors (nAChRs).[1][2] The tetramethylammonium ion

binds to the nAChR, causing a conformational change that opens the ion channel.[1][18] This

leads to an influx of sodium (Na+) and calcium (Ca2+) ions, resulting in depolarization of the

postsynaptic membrane and the generation of an action potential, which propagates the nerve

signal.[2][19]
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Caption: Ganglionic stimulation by Tetramethylammonium bromide.
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Experimental Workflow: DNA Extraction from Plant
Tissue
Quaternary ammonium salts like Cetyltrimethylammonium bromide (CTAB) are widely used for

DNA extraction from plant tissues.[20][21][22] While not Tetramethylammonium bromide, the

workflow illustrates a common biochemical application for this class of compounds. The

cationic nature of the quaternary ammonium compound helps in separating DNA from

polysaccharides. The following diagram outlines a typical workflow.
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Caption: Workflow for DNA extraction using a quaternary ammonium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/17406474/
https://pubmed.ncbi.nlm.nih.gov/17406474/
https://www.youtube.com/watch?v=J50KhfEp2Ps
https://www.researchgate.net/publication/6416428_A_modified_protocol_for_rapid_DNA_isolation_from_plant_tissue_using_cetyltrimethylammonium_bromide
https://www.benchchem.com/product/b1201502#what-are-the-physical-properties-of-tetramethylammonium-bromide
https://www.benchchem.com/product/b1201502#what-are-the-physical-properties-of-tetramethylammonium-bromide
https://www.benchchem.com/product/b1201502#what-are-the-physical-properties-of-tetramethylammonium-bromide
https://www.benchchem.com/product/b1201502#what-are-the-physical-properties-of-tetramethylammonium-bromide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1201502?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

